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Introduction
Meliantriol is a naturally occurring tetranortriterpenoid, a class of secondary metabolites found

in plants of the Meliaceae family, such as the neem tree (Azadirachta indica) and chinaberry

tree (Melia azedarach).[1][2] It is one of the key bioactive limonoids, alongside azadirachtin,

salannin, and nimbin, responsible for the potent insect repellent and antifeedant properties of

neem extracts.[3][4] In the context of organic farming, Meliantriol presents a promising

alternative to synthetic pesticides due to its biodegradability and targeted mode of action.[5]

These application notes provide a comprehensive overview of Meliantriol's use, including its

mechanism of action, protocols for its extraction and evaluation, and its application in a

research setting for organic pest management.

Meliantriol's primary mode of action is as a powerful feeding deterrent.[2][3] Even at extremely

low concentrations, it can cause insects to cease eating, protecting crops from damage.[3] This

antifeedant effect, combined with the broader insect growth regulatory and repellent properties

of other neem limonoids, makes it a valuable component of integrated pest management (IPM)

strategies in organic agriculture.[4]

Mechanism of Action
The precise signaling pathway for Meliantriol's antifeedant activity is a subject of ongoing

research. However, it is understood to function through the insect's gustatory (taste) system
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and by disrupting hormonal balance.

Gustatory Repellence: Meliantriol is believed to interact with specific gustatory receptors on

the mouthparts of insects. This interaction likely triggers a negative neural signal, leading to

the rejection of the treated plant material. The binding of Meliantriol to these receptors

effectively makes the plant unpalatable to the insect pest.

Hormonal Disruption: Like other limonoids, Meliantriol can interfere with the insect's

endocrine system, particularly the levels of crucial developmental hormones such as

ecdysone and juvenile hormone.[4][6][7] This disruption can lead to abnormal molting,

reduced fecundity, and developmental abnormalities in insects that ingest even small

quantities of the compound.[7]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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